N-(3,4-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide
• InChI: InChI=1S/C12H14N4O/c1-9-3-4-11(5-10(9)2)15-12(17)6-16-8-13-7-14-16/h3-5,7-8H,6H2,1-2H3,(H,15,17)
• InChI Key: JSVGVMPDOGNLLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C=NC=N2)C
• Molecular Formula: C12H14N4O
• Molecular Weight: 230.27 g/mol

Description

N-(3,4-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide, also known as DMPTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMPTA is a white crystalline powder that is soluble in organic solvents and has a molecular formula of C12H14N4O. In

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide is not fully understood, but it is thought to involve the modulation of cellular signaling pathways. N-(3,4-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide has been shown to inhibit phosphodiesterase enzymes, which are involved in the regulation of intracellular cyclic nucleotide levels. This inhibition leads to an increase in cyclic nucleotide levels, which can have a variety of effects on cellular function.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that N-(3,4-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide can modulate the activity of protein kinases, which are involved in the regulation of cellular signaling pathways. In vivo studies have shown that N-(3,4-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide can affect a variety of physiological processes, including muscle contraction, blood pressure regulation, and inflammation.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized and purified. It is also soluble in organic solvents, which allows for easy manipulation and administration. However, N-(3,4-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide has limitations as well. It is not water-soluble, which limits its use in aqueous-based experiments. Additionally, the mechanism of action of N-(3,4-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide is not fully understood, which can complicate interpretation of experimental results.

Future Directions

There are several future directions for research on N-(3,4-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide. One area of interest is the potential use of N-(3,4-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide as a therapeutic agent for a variety of diseases, including cancer and cardiovascular disease. Additionally, further studies are needed to fully understand the mechanism of action of N-(3,4-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide and its effects on cellular signaling pathways. Finally, the development of new synthesis methods for N-(3,4-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide may lead to improved yields and purity, which could facilitate its use in future research.

Synthesis Methods

N-(3,4-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide can be synthesized using a variety of methods, including the reaction of 3,4-dimethylphenylisocyanate with 1,2,4-triazole-1-acetic acid, or the reaction of 3,4-dimethylphenylamine with 2-(1,2,4-triazol-1-yl)acetic acid. Both of these methods result in the formation of N-(3,4-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide with high yields and purity.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide has been studied for its potential applications in a variety of scientific fields, including pharmacology, biochemistry, and neuroscience. N-(3,4-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide has been shown to have a variety of effects on cellular signaling pathways, including the modulation of protein kinase activity and the inhibition of phosphodiesterase enzymes. These effects have been studied in a variety of cell types, including neurons, muscle cells, and cancer cells.